Cas no 4122-88-7 (1-Piperazinecarboxaldehyde,4-[3-(dibutylamino)-2-hydroxypropyl]-)

• Product Name: 1-Piperazinecarboxaldehyde,4-[3-(dibutylamino)-2-hydroxypropyl]-
• CAS No: 4122-88-7
• MF: C₁₀H₇NO
• MW: 157.168682336807
• CID: 332761
• PubChem ID: 170103
• Update Time: 2025-04-19

1-Piperazinecarboxaldehyde,4-[3-(dibutylamino)-2-hydroxypropyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxaldehyde,4-[3-(dibutylamino)-2-hydroxypropyl]-
• quinoline-8-carbaldehyde
• Q0096
• NS00124221
• 8-Quinolinecarbaldehyde, AldrichCPR
• BCP26541
• A6533
• CCRIS 6968
• AM803824
• 38707-70-9
• FT-0600498
• F0178-0024
• SB67459
• MFCD00805837
• Z203978048
• SCHEMBL194281
• 8-Quinolinecarbaldehyde
• UNII-4XS4PNS258
• 8-Quinolinecarboaldehyde
• OVZQVGZERAFSPI-UHFFFAOYSA-N
• AKOS000264863
• QUINOLINE-8-CARBALDEHYD
• BB 0221204
• CS-B1077
• AC-2609
• PS-4258
• EN300-26715
• 8-Quinolinecarboxaldehyde
• Quinoline-8-carboxaldehyde
• SY021569
• DTXSID10192001
• 4XS4PNS258
• 4122-88-7
• 8-Formylquinoline
• J-524198

• Inchi： 1S/C10H7NO/c12-7-9-4-1-3-8-5-2-6-11-10(8)9/h1-7H
• InChI Key： OVZQVGZERAFSPI-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC2=CC=CN=C21

Computed Properties

• Exact Mass: 299.25749
• Monoisotopic Mass: 157.052764
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30

Experimental Properties

• PSA: 47.02